Cas no 80066-98-4 (3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carboxylicacid)

• Product Name: 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carboxylicacid
• CAS No: 80066-98-4
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• MDL: MFCD12025930
• CID: 3168350
• PubChem ID: 12733947
• Update Time: 2025-04-21

3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carboxylicacid
• 3-(1H-Pyrrol-1-yl)benzo[b]thiophene-2-carboxylicacid
• 80066-98-4
• MFCD12025930
• AKOS005072375
• CS-0322422
• 3-(pyrrol-1-yl)-1-benzothiophene-2-carboxylic acid
• ED-0735
• 3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carboxylic acid
• 3-(1H-Pyrrol-1-yl)benzo[b]thiophene-2-carboxylic acid
• 3-pyrrol-1-yl-1-benzothiophene-2-carboxylic acid

• MDL： MFCD12025930
• Inchi： 1S/C13H9NO2S/c15-13(16)12-11(14-7-3-4-8-14)9-5-1-2-6-10(9)17-12/h1-8H,(H,15,16)
• InChI Key： XZOABMASIVCDCE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C=CC=CC1=2)N1C=CC=C1

Computed Properties

• Exact Mass: 243.03539970Da
• Monoisotopic Mass: 243.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.5Ų

3-(1H-Pyrrol-1-yl)-1-benzothiophene-2-carboxylicacid Security Information

• Storage Condition：Sealed in dry,2-8°C